Cas no 775351-54-7 (2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile)

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzonitrile is a boronic ester derivative commonly employed as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the electron-withdrawing nitrile group and the sterically hindered dioxaborolane moiety enhances its stability and reactivity, making it suitable for selective functionalization of aromatic systems. This compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction conditions. Its crystalline nature ensures ease of handling and purification. The product is valued for its consistent performance in constructing complex molecular architectures, particularly in pharmaceutical and materials science research. Proper storage under inert conditions is recommended to maintain its integrity.
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile structure
775351-54-7 structure
Product Name:2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile
CAS No:775351-54-7
MF:C14H18BNO2
MW:243.109223842621
MDL:MFCD11035951
CID:552661
PubChem ID:45158520
Update Time:2025-06-29

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • 2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
    • 4-Cyano-3-methylphenylboronic acid pinacol ester
    • Benzonitrile,2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • MFCD11035951
    • AKOS015969144
    • SCHEMBL422959
    • CS-0135355
    • DTXSID60669556
    • 2-METHYL-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
    • RZPPFPOPEODHDK-UHFFFAOYSA-N
    • MB09032
    • BS-36966
    • A1-02964
    • EN300-1228670
    • 775351-54-7
    • Z2044749752
    • AT11015
    • BENZONITRILE, 2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • DB-356170
    • 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile
    • MDL： MFCD11035951
    • Inchi： 1S/C14H18BNO2/c1-10-8-12(7-6-11(10)9-16)15-17-13(2,3)14(4,5)18-15/h6-8H,1-5H3
    • InChI Key： RZPPFPOPEODHDK-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(C#N)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 243.14300
  • Monoisotopic Mass: 243.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • PSA: 42.25000
  • LogP: 2.16588

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM134595-1g
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
 775351-54-7 95%
1g
 $286 2021-08-05
TRC
M343585-10mg
2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
 775351-54-7
10mg
 $ 50.00 2022-06-03
TRC
M343585-50mg
2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
 775351-54-7
50mg
 $ 95.00 2022-06-03
TRC
M343585-100mg
2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
 775351-54-7
100mg
 $ 135.00 2022-06-03
Alichem
A019097856-1g
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
 775351-54-7 95%
1g
 $386.88 2023-09-01
abcr
AB360010-1 g
2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile; 95%
 775351-54-7
1g
 €509.50 2023-04-26
Chemenu
CM134595-1g
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
 775351-54-7 95%
1g
 $395 2023-01-09
eNovation Chemicals LLC
Y1000647-5g
2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
 775351-54-7 95%
5g
 $1250 2024-08-02
SHENG KE LU SI SHENG WU JI SHU
sc-357561-10 mg
2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile,
 775351-54-7
10mg
 ￥1,429.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-357561A-100 mg
2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile,
 775351-54-7
100MG
 ￥2,181.00 2023-07-11

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile Related Literature

Related Categories

775351-54-7 (2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile) Related Products

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd